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Compound of Interest

Compound Name: Tetrapropyl! orthosilicate

Cat. No.: B1662032

Tetrapropyl Orthosilicate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to tetrapropyl orthosilicate, a
versatile silicon compound with applications across various scientific and industrial domains.

Chemical Identity and Molecular Structure

Tetrapropyl orthosilicate, also known as tetrapropoxysilane, is an organosilicon compound.
Its fundamental properties are summarized below.

CAS Number: 682-01-9[1][2][3][4]
Molecular Formula: C12H2s804Si[4][5][6][7]
Molecular Weight: 264.43 g/mol [1][2][4][6][7]

Synonyms: Tetrapropoxysilane, Propyl silicate, Tetra-n-propoxysilane, Silicon tetrapropoxide[1]

6718l

The molecular structure of tetrapropyl orthosilicate consists of a central silicon atom bonded
to four propoxy groups.

Linear Formula: (CHsCH2CH20)4Si[1][2][3]
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SMILES String: CCCO--INVALID-LINK--(OCCC)OCCC[1][4][5]

InChl Key: ZQZCOBSUOFHDEE-UHFFFAOYSA-N[1][5][6]

Physicochemical Properties

A summary of the key physicochemical properties of tetrapropyl orthosilicate is presented in
the table below. This data is crucial for handling, storage, and application of the compound in
experimental settings.

Property Value Reference
Physical Form Liquid [1]
Density 0.916 g/mL at 25 °C [1]
Boiling Point 94 °C at 5 mmHg [1]
Refractive Index n20/D 1.4 [1]
Vapor Density >1 (vs air) [1]

Applications in Research and Development

Due to its chemical nature, tetrapropyl orthosilicate serves as a precursor in the synthesis of
silica-based materials. Its utility is particularly noted in:

e Sol-Gel Processes: It is a common precursor for the formation of silica gels, glasses, and
ceramics at low temperatures. The hydrolysis and condensation reactions of tetrapropyl
orthosilicate allow for the creation of highly pure and homogenous materials.

o Surface Modification: It can be used to modify the surface properties of various substrates,
imparting hydrophobicity or serving as a coupling agent.

e Nanoparticle Synthesis: It is employed in the synthesis of silica nanoparticles with controlled
size and morphology, which have applications in drug delivery, diagnostics, and catalysis.
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Experimental Protocol: Synthesis of Silica
Nanoparticles via Stober Process

The following is a generalized protocol for the synthesis of monodisperse silica nanoparticles
using tetrapropyl orthosilicate as a precursor.

Materials:

Tetrapropyl orthosilicate (TPOS)

Ethanol (absolute)

Ammonium hydroxide solution (28-30% NHs basis)

Deionized water
Procedure:
 In a flask, prepare a solution of ethanol and deionized water.

e Add ammonium hydroxide to the solution and stir to ensure homogeneity. The ammonium
hydroxide acts as a catalyst for the hydrolysis and condensation of the silicon alkoxide.

o While stirring vigorously, rapidly add the required amount of tetrapropyl orthosilicate to the
ethanol-water-ammonia mixture.

o Continue stirring the reaction mixture at room temperature for a specified duration (typically
several hours). The solution will become turbid as silica nanoparticles form and grow.

e The resulting nanopatrticles can be collected by centrifugation, followed by washing with
ethanol and water to remove unreacted precursors and catalyst.

¢ The final silica nanoparticles can be redispersed in a suitable solvent for characterization
and further use.

Logical Workflow for Silica Nanopatrticle Synthesis
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Caption: Stober process workflow for silica nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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